TASP0390325

• CAS No.: 1642187-96-9
• Product Name: TASP0390325
• Molecular Formula: C25H30Cl2FN5O
• Molecular Weight: 554.4444
• IUPAC Name: 2-[2-(3-chloro-4-fluorophenyl)-6-(3-morpholin-4-ylpropoxy)-4-oxopyrido[2,3-d]pyrimidin-3-yl]-N-propan-2-ylacetamide;hydrochloride
• Standard InChI: InChI=1S/C25H29ClFN5O4.ClH/c1-16(2)29-22(33)15-32-24(17-4-5-21(27)20(26)12-17)30-23-19(25(32)34)13-18(14-28-23)36-9-3-6-31-7-10-35-11-8-31;/h4-5,12-14,16H,3,6-11,15H2,1-2H3,(H,29,33);1H
• Standard InChIKey: NUIXGNLBPARAII-UHFFFAOYSA-N
• SMILES: CC(C)NC(=O)CN1C(=NC2=C(C1=O)C=C(C=N2)OCCCN3CCOCC3)C4=CC(=C(C=C4)F)Cl.Cl
• Appearance: Solid powder
• Description: TASP0390325 is a potent and orally active V1B receptor antagonist with antidepressant and anxiolytic activities in rodents.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: TASP0390325, TASP 0390325, TASP-0390325
• Reference: 1: Koga K, Nagai Y, Hanyu M, Yoshinaga M, Chaki S, Ohtake N, Ozaki S, Zhang MR, Suhara T, Higuchi M. High-contrast PET imaging of vasopressin V(1B) receptors with a novel radioligand, (11)C-TASP699. J Nucl Med. 2017 Apr 27. pii: jnumed.116.188698. doi: 10.2967/jnumed.116.188698. [Epub ahead of print] PubMed PMID: 28450560.; 2: Iijima M, Yoshimizu T, Shimazaki T, Tokugawa K, Fukumoto K, Kurosu S, Kuwada T, Sekiguchi Y, Chaki S. Antidepressant and anxiolytic profiles of newly synthesized arginine vasopressin V1B receptor antagonists: TASP0233278 and TASP0390325. Br J Pharmacol. 2014 Jul;171(14):3511-25. doi: 10.1111/bph.12699. PubMed PMID: 24654684; PubMed Central PMCID: PMC4105937.
• PubChem Compound: 86765292
• Last Modified: Nov 11 2021